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1-Methyl-6-nitro-1H-indazol-3(2H)-

one

Cat. No.: B12442374

Get Quote

Indazole derivatives are a cornerstone of medicinal chemistry, forming the structural core of

numerous compounds with diverse pharmacological activities, including kinase inhibition for

cancer therapy.[1] The precise three-dimensional arrangement of atoms dictates a molecule's

ability to interact with its biological target. Therefore, the structural elucidation of a novel

compound like 1-Methyl-6-nitro-1H-indazol-3(2H)-one is a critical step in understanding its

structure-activity relationships (SAR) and guiding further drug development efforts.[1] Single-

crystal X-ray diffraction (SCXRD) remains the unequivocal gold standard for determining

molecular structures at atomic resolution.[2]

The Definitive Workflow: Single-Crystal X-ray
Crystallography
Obtaining a high-resolution crystal structure is a systematic process requiring precision at every

stage. The following protocol represents a self-validating system for the structural analysis of

small organic molecules.
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Step 1: Synthesis & Purification

Objective: To obtain a chemically pure sample of 1-Methyl-6-nitro-1H-indazol-3(2H)-one.

Methodology: The synthesis would likely involve the methylation of a 6-nitro-1H-indazol-

3(2H)-one precursor.[3] Purification via column chromatography or recrystallization is

essential to remove impurities that can inhibit crystallization.

Step 2: Crystallization

Objective: To grow single crystals of sufficient size (>0.1 mm) and quality, free from

significant defects.[4][5]

Methodology:

Solvent Screening: Dissolve the purified compound in various solvents (e.g., ethanol,

acetone, ethyl acetate, or mixtures) to find one in which it has moderate solubility.

Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered vial at a

constant temperature.

Vapor Diffusion (Hanging/Sitting Drop): Place a drop of the compound's solution on a slide

over a reservoir of a less-polar "anti-solvent" in a sealed chamber. The gradual diffusion of

the anti-solvent into the drop reduces the compound's solubility, promoting slow crystal

growth.

Cooling: Slowly cool a saturated solution from an elevated temperature.

Causality: Slow crystal growth is paramount. Rapid precipitation traps solvent and introduces

disorder into the crystal lattice, resulting in poor diffraction quality. Each molecule must have

sufficient time to orient itself into the lowest energy position within the growing lattice.

Step 3: Data Collection

Objective: To measure the angles and intensities of X-rays diffracted by the crystal.

Methodology:
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Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on

a goniometer head.[6]

Data Acquisition: The crystal is placed in a focused beam of monochromatic X-rays (e.g.,

Mo Kα, λ = 0.71073 Å) and cooled to a low temperature (typically 100 K) using a

cryostream.[6] The crystal is rotated, and a series of diffraction patterns are collected on a

detector.[4]

Causality: Cryo-cooling minimizes thermal vibrations of the atoms, leading to sharper

diffraction spots and higher resolution data. Monochromatic X-rays are used to simplify the

diffraction pattern, as the diffraction angle is dependent on the wavelength (Bragg's Law).

Step 4: Structure Solution and Refinement

Objective: To determine the arrangement of atoms in the unit cell and refine their positions to

best fit the experimental data.

Methodology:

Data Processing: The collected images are integrated to determine the position and

intensity of each reflection. The unit cell dimensions and space group are determined.

Structure Solution: The "phase problem" is solved using direct methods, which are highly

effective for small molecules, to generate an initial electron density map.[5]

Model Building & Refinement: An atomic model is built into the electron density map. This

model is then refined using a least-squares algorithm, adjusting atomic positions and

thermal displacement parameters to minimize the difference between the observed and

calculated diffraction patterns. Hydrogen atoms are typically placed in calculated positions.

[7]

Trustworthiness: The quality of the final structure is assessed by figures of merit such as the

R-factor (R1) and the goodness of fit (GooF). An R1 value below 5% (0.05) indicates a good

agreement between the model and the experimental data.
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Caption: A generalized workflow for small molecule single-crystal X-ray diffraction.
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Comparative Structural Analysis
While the specific crystal structure for 1-Methyl-6-nitro-1H-indazol-3(2H)-one is not publicly

documented, we can predict its key features by comparing it with structurally similar nitro-

indazole derivatives whose crystal structures have been solved.

Key Analogs for Comparison:

Analog A: 3-chloro-1-methyl-5-nitro-1H-indazole[7]

Analog B: 2-Methyl-6-nitro-2H-indazole[8]

Analog C: 1-Methyl-6-nitro-1H-benzimidazole[9] (A related heterocyclic system)

Table 1: Comparative Analysis of Crystallographic Features
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Feature
Analog A: 3-chloro-
1-methyl-5-nitro-
1H-indazole[7]

Analog B: 2-
Methyl-6-nitro-2H-
indazole[8]

Predicted Features
for 1-Methyl-6-
nitro-1H-indazol-
3(2H)-one

Planarity

The fused indazole

ring system is

essentially planar.

The molecular

skeleton is almost

planar.

The indazolone ring

system is expected to

be highly planar.

Nitro Group

Orientation

Nearly coplanar with

the indazole ring.

Twisted at 0.93° from

the plane of the

indazole ring.

Likely to be slightly

twisted out of the ring

plane to minimize

steric hindrance.

Intermolecular

Interactions

No classical hydrogen

bonds. A close contact

between a nitro-O and

a Cl atom [3.066 Å]

helps form dimers.

Weak C-H···N and C-

H···O hydrogen bonds

establish the crystal

packing.

The N2-H group is a

strong hydrogen bond

donor. The C3=O

carbonyl oxygen and

the nitro oxygens are

strong acceptors.

Expect strong N-H···O

hydrogen bonds, likely

forming dimers or

chains.

Methyl Group Role

Contributes to crystal

packing through van

der Waals forces.

Contributes to crystal

packing.

The N1-methyl group

blocks hydrogen

bonding at that

position, directing the

packing interactions

through the N2-H and

C3=O groups.

Crystal System Monoclinic, P2₁/c Monoclinic, P2₁/c

Likely to be a

common, densely

packed system like

Monoclinic or

Orthorhombic.
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Expert Insights: The most significant difference between the target molecule and analogs A and

B is the presence of the C3=O carbonyl group and the N2-H proton. This introduces a potent

hydrogen bond donor/acceptor system. Unlike Analog A, which lacks strong hydrogen bond

donors, and Analog B, where the N-H is absent, the crystal packing of 1-Methyl-6-nitro-1H-
indazol-3(2H)-one will almost certainly be dominated by strong N-H···O hydrogen bonds.

These interactions are highly directional and will be the primary determinant of the

supramolecular assembly in the solid state.

Comparison with Alternative Analytical Techniques
While SCXRD provides the definitive 3D structure, a multi-faceted analytical approach is

required for comprehensive characterization.[1]

Table 2: Comparison of Key Analytical Methods

Technique
Information
Provided

Advantages Limitations

X-ray Crystallography

Atomic coordinates,

bond lengths/angles,

stereochemistry,

intermolecular

packing.[10]

Provides an

unambiguous, high-

resolution 3D

structure.[2]

Requires high-quality

single crystals, which

can be difficult to

obtain.[2]

NMR Spectroscopy

Connectivity of atoms

(¹H, ¹³C), chemical

environment, and

through-space

correlations (NOE).

[11][12]

Provides detailed

structural information

in solution, which is

often more biologically

relevant.[13]

Does not provide

precise bond lengths

or angles; structure is

an average of solution

conformations.[14]

Mass Spectrometry

(MS)

Molecular weight and

elemental composition

(HRMS),

fragmentation patterns

for structural clues.

[15][16]

Extremely high

sensitivity and

accuracy in mass

determination; can be

coupled with

chromatography (LC-

MS, GC-MS).[17][18]

Does not provide 3D

structural information

or stereochemistry.

[14]
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Synergy of Techniques: MS would confirm the molecular formula (C₈H₇N₃O₂), and NMR would

confirm the connectivity (e.g., the position of the methyl and nitro groups).[19] However, only X-

ray crystallography can reveal the precise bond angles, the planarity of the ring system, and,

most importantly, the specific network of intermolecular interactions that govern its solid-state

properties.

Conclusion and Future Directions
The structural elucidation of 1-Methyl-6-nitro-1H-indazol-3(2H)-one via single-crystal X-ray

crystallography is an essential undertaking for any research program involving this compound.

While direct experimental data is not yet in the public domain, a robust protocol for its

determination has been outlined.

A comparative analysis with known crystal structures of related nitro-indazoles strongly

suggests that the crystal packing of the target molecule will be primarily dictated by strong N-

H···O hydrogen bonds involving the indazolone core and the nitro group. This definitive

structural information, once obtained, will be invaluable for validating computational models,

understanding structure-activity relationships, and guiding the rational design of next-

generation therapeutic agents based on the indazole scaffold.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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